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Compound of Interest

Compound Name: 2-Isopropoxyphenol-d7

Cat. No.: B12403060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

2-Isopropoxyphenol-d7, a deuterated analog of 2-Isopropoxyphenol. While specific data for

the deuterated form is limited, the safety profile is predominantly based on the non-deuterated

parent compound. This document is intended for informational purposes and should not

replace the official Safety Data Sheet (SDS) provided by the manufacturer.

Section 1: Chemical Identification and Properties
2-Isopropoxyphenol-d7 is a stable, isotopically labeled form of 2-isopropoxyphenol, which is a

metabolite of the pesticide Propoxur.[1] It is primarily used as an internal standard in analytical

and research applications, such as in the development of methods to measure urinary phenolic

metabolites of pesticides.[2]

Table 1: Chemical and Physical Properties of 2-Isopropoxyphenol (Non-deuterated)
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Property Value Source

Molecular Formula C9H12O2 [2][3][4]

Molecular Weight 152.19 g/mol [2][3][4]

CAS Number 4812-20-8 [2][3][4]

Appearance
Clear, light yellow to light red-

brown liquid
[1][4]

Boiling Point 100-102 °C at 11 mmHg [1][2][3]

Density 1.03 g/mL at 25 °C [1][2]

Flash Point 88 °C (190.4 °F) - closed cup [1][2][4]

Refractive Index n20/D 1.514 (lit.) [1][2]

Water Solubility Soluble in water [1][4]

Section 2: Hazard Identification and GHS
Classification
Based on the non-deuterated form, 2-Isopropoxyphenol is classified as a hazardous

substance.

Table 2: GHS Hazard Classification

Hazard Class Category GHS Code Description

Skin Irritation 2 H315 Causes skin irritation

Eye Irritation 2A H319
Causes serious eye

irritation

Specific Target Organ

Toxicity - Single

Exposure

3 H335
May cause respiratory

irritation

Source:[2][3][4][5]
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Label Elements:

Pictogram: GHS07 (Exclamation Mark)[1]

Signal Word: Warning[1][2][3][4]

Hazard Statements:

H315: Causes skin irritation.[3][5]

H319: Causes serious eye irritation.[3][5]

H335: May cause respiratory irritation.[3][5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][4][5]

P264: Wash skin thoroughly after handling.[6]

P271: Use only outdoors or in a well-ventilated area.[1][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5][6]

P302+P352: IF ON SKIN: Wash with plenty of water.[4]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[5][6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][5]

P312: Call a POISON CENTER/doctor if you feel unwell.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.[5]
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P501: Dispose of contents/container in accordance with

local/regional/national/international regulations.[5]

Section 3: Handling and Storage
As an analytical reference standard, proper handling and storage are crucial to maintain the

integrity of 2-Isopropoxyphenol-d7 and ensure the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[6][7]

Avoid contact with skin and eyes.[8] Wear appropriate personal protective equipment (PPE).

[9]

Do not eat, drink, or smoke in the laboratory.[10]

Wash hands thoroughly after handling.[7][10]

Avoid inhalation of vapors or mists.[6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from heat, sparks, and open flames.[4][9]

Protect from light, as some related compounds are photosensitive.[9][11] Storing in amber

vials is a good practice.[11]

Store under an inert atmosphere.[1]

For volatile compounds, it is often recommended to store them frozen to minimize

evaporation.[11] However, for less volatile compounds, refrigeration may be sufficient.[11] If

stored frozen, allow the solution to warm to room temperature and sonicate for 10-15

minutes to ensure all components are redissolved before use.[11]

Section 4: Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory when handling 2-Isopropoxyphenol-d7.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[9]

Protects against splashes that

can cause serious eye

irritation.

Skin Protection

Neoprene or butyl rubber

gloves. A fully buttoned lab

coat.[9]

Provides a barrier against skin

contact which can cause

irritation.[9]

Respiratory Protection

Use in a fume hood. If a fume

hood is not available, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors may be

necessary.

Prevents inhalation of vapors

that can cause respiratory tract

irritation.[12]

Section 5: First-Aid Measures
In case of exposure, immediate action is critical.

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.[5][13]

After Skin Contact: Immediately remove contaminated clothing.[13] Wash the affected area

with plenty of soap and water for at least 15-20 minutes.[13] Seek medical attention if

irritation develops or persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally.[8] Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[13]
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Section 6: Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with soap and water.

Dispose of the waste in accordance with local, state, and federal regulations. Do not allow

the product to enter drains.[6]

Section 7: Experimental Protocols and Visualization
As 2-Isopropoxyphenol-d7 is primarily an analytical standard, there are no specific

"experimental protocols" in the traditional sense. Its use is dictated by the analytical method

being developed or performed. However, a general workflow for the safe handling and use of

such a standard can be visualized.

General Workflow for Handling an Analytical Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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